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Compound of Interest

Compound Name: Calcium bis(benzoic acid)

Cat. No.: B15047329

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium bis(benzoic acid), also known as calcium benzoate (E213), is the calcium salt of
benzoic acid. It is widely utilized in the food and beverage industry as a preservative due to its
antimicrobial properties.[1][2] This document provides detailed application notes and protocols
for researchers investigating the properties and applications of calcium benzoate, with a focus
on its antimicrobial efficacy, mechanism of action, and toxicological profile.

Physicochemical Properties

Property Value Reference
Chemical Formula C14H10Ca0a4 [3]
Molar Mass 282.31 g/mol [3]
White or colorless crystals, or
Appearance .
white powder
2.32 g/100 mL (0 °C), 2.72
Solubility in Water /100 mL (20 °C), 8.7 g/100 [3]

mL (100 °C)

Antimicrobial Applications and Efficacy
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Calcium benzoate is an effective antimicrobial agent against yeasts, molds, and some bacteria,
particularly in acidic conditions (pH below 4.5).[1] Its efficacy is attributed to the undissociated
form of benzoic acid, which can penetrate microbial cell membranes.

Quantitative Antimicrobial Data

The following table summarizes the Minimum Inhibitory Concentrations (MICs) for benzoic acid
and its salts against various microorganisms. While specific data for calcium benzoate is
limited, the data for benzoic acid and sodium benzoate provide a strong indication of its
efficacy, as the antimicrobial action is primarily due to the benzoate moiety.

Microorganism Preservative pH MIC (mgI/L) Reference

83.5% growth
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oxysporum
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Various Bacteria Benzoic Acid 5.5 50 - >1500
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Benzoate

Experimental Protocol: Determination of Minimum
Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of calcium
benzoate against a specific microorganism.

Materials:
¢ Calcium benzoate (E213)

» Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium
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Microbial culture in logarithmic growth phase
Sterile 96-well microtiter plates
Spectrophotometer

Incubator

Procedure:

Preparation of Calcium Benzoate Stock Solution: Prepare a concentrated stock solution of
calcium benzoate in sterile distilled water. The concentration should be at least 10 times the
highest final concentration to be tested.

Preparation of Microbial Inoculum: Culture the test microorganism in an appropriate broth
medium to the logarithmic phase. Adjust the turbidity of the culture to a 0.5 McFarland
standard, which corresponds to approximately 1.5 x 108 CFU/mL.

Serial Dilution in Microtiter Plate:
o Add 100 pL of sterile broth to all wells of a 96-well plate.

o Add 100 pL of the calcium benzoate stock solution to the first well of each row to be
tested.

o Perform a two-fold serial dilution by transferring 100 pL from the first well to the second,
and so on, discarding the final 100 pL from the last well.

Inoculation: Add 5 pL of the adjusted microbial inoculum to each well, resulting in a final
concentration of approximately 5 x 10> CFU/mL.

e Controls:

o Positive Control: A well containing broth and the microbial inoculum, without calcium
benzoate.

o Negative Control: A well containing only sterile broth.
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 Incubation: Cover the plate and incubate at the optimal temperature for the test

microorganism for 18-24 hours.

o Determination of MIC: The MIC is the lowest concentration of calcium benzoate that
completely inhibits visible growth of the microorganism, as determined by visual inspection

or by measuring the optical density at 600 nm.

Experimental Workflow for MIC Determination
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Preparation Assay Setup Analysis
Prepare Calcium » | Serial Dilution in - o - Read Results .
Benzoate Stock " 96-well Plate > Inoculate Wells | Incubate (18-24h) | (visual/Spectrophotometer) > BRI
A

Prepare Microbial
Inoculum (0.5 McFarland)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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